Cas no 2228692-26-8 (tert-butyl N-3-hydroxy-4-(sulfamoyloxy)phenylcarbamate)

• Product Name: tert-butyl N-3-hydroxy-4-(sulfamoyloxy)phenylcarbamate
• CAS No: 2228692-26-8
• MF: C₁₁H₁₆N₂O₆S
• MW: 304.319541931152
• CID: 6000770
• PubChem ID: 165639203
• Update Time: 2025-06-12

tert-butyl N-3-hydroxy-4-(sulfamoyloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-hydroxy-4-(sulfamoyloxy)phenylcarbamate
• tert-butyl N-[3-hydroxy-4-(sulfamoyloxy)phenyl]carbamate
• EN300-1898491
• 2228692-26-8

• Inchi： 1S/C11H16N2O6S/c1-11(2,3)18-10(15)13-7-4-5-9(8(14)6-7)19-20(12,16)17/h4-6,14H,1-3H3,(H,13,15)(H2,12,16,17)
• InChI Key： VBZSDUYKKUYLHU-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=CC=1O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 304.07290741g/mol
• Monoisotopic Mass: 304.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 136Ų

Additional information on tert-butyl N-3-hydroxy-4-(sulfamoyloxy)phenylcarbamate

tert-butyl N-3-hydroxy-4-(sulfamoyloxy)phenylcarbamate (CAS No. 2228692-26-8): A Comprehensive Overview

In the realm of pharmaceutical and chemical research, tert-butyl N-3-hydroxy-4-(sulfamoyloxy)phenylcarbamate (CAS No. 2228692-26-8) has emerged as a compound of significant interest. This molecule, characterized by its unique sulfamoyloxy and carbamate functional groups, plays a pivotal role in the development of novel therapeutic agents. Its CAS number 2228692-26-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

The tert-butyl N-3-hydroxy-4-(sulfamoyloxy)phenylcarbamate structure combines a hydroxyphenyl core with a sulfamoyl moiety, making it a versatile intermediate in organic synthesis. Recent studies highlight its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. The carbamate group, a hallmark of this compound, is often leveraged for its stability and bioavailability-enhancing properties, aligning with current trends in precision medicine and biocompatible materials.

One of the most searched questions in scientific forums revolves around the synthesis and applications of tert-butyl N-3-hydroxy-4-(sulfamoyloxy)phenylcarbamate. Researchers are particularly intrigued by its role in prodrug design, where the sulfamoyloxy group can be enzymatically cleaved to release active metabolites. This mechanism is increasingly relevant in targeted drug delivery systems, a hot topic in nanomedicine and personalized healthcare.

From an industrial perspective, the demand for high-purity tert-butyl N-3-hydroxy-4-(sulfamoyloxy)phenylcarbamate (CAS No. 2228692-26-8) is driven by its utility in GMP-compliant manufacturing. Regulatory agencies emphasize the need for rigorous quality control and analytical validation, especially when this compound is used in API (Active Pharmaceutical Ingredient) production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its structural integrity and purity.

Environmental and safety considerations are also paramount. While tert-butyl N-3-hydroxy-4-(sulfamoyloxy)phenylcarbamate is not classified as hazardous, its handling requires adherence to green chemistry principles. The push for sustainable synthesis methods has led to innovations like catalytic reactions and solvent-free processes, reducing waste and energy consumption—a priority for modern pharmaceutical companies.

In summary, tert-butyl N-3-hydroxy-4-(sulfamoyloxy)phenylcarbamate (CAS No. 2228692-26-8) represents a convergence of chemical innovation and therapeutic potential. Its multifaceted applications, from drug development to material science, underscore its importance in contemporary research. As the scientific community continues to explore its capabilities, this compound is poised to remain at the forefront of cutting-edge chemistry and biomedical advancements.